Cas no 2098122-47-3 (N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride)

• Product Name: N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride
• CAS No: 2098122-47-3
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• CID: 5049243
• Update Time: 2025-06-09

N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)butane-1-sulfonamide hydrochloride
• N-(azetidin-3-yl)butane-1-sulfonamide;hydrochloride
• N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride

• Inchi： 1S/C7H16N2O2S.ClH/c1-2-3-4-12(10,11)9-7-5-8-6-7;/h7-9H,2-6H2,1H3;1H
• InChI Key： PRTTXQFXFFSJLY-UHFFFAOYSA-N
• SMILES： Cl.S(CCCC)(NC1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 216
• Topological Polar Surface Area: 66.6

Additional information on N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride

Comprehensive Overview of N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride (CAS No. 2098122-47-3)

N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride (CAS No. 2098122-47-3) is a specialized sulfonamide derivative with a unique azetidine ring structure, making it a compound of significant interest in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities, including enzyme inhibition and receptor modulation. The presence of the azetidine moiety enhances its potential as a building block in drug discovery, particularly in the development of small molecule therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride has surged due to its applications in medicinal chemistry and drug design. Researchers are particularly intrigued by its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical targets for treating conditions like chronic pain, inflammation, and neurodegenerative diseases, aligning with current trends in precision medicine and personalized therapy. The compound's hydrochloride salt form also improves its solubility, a key factor in bioavailability optimization—a frequent search term among pharmaceutical scientists.

The synthesis of N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride involves multi-step organic reactions, including sulfonylation and ring-closure strategies, which are often discussed in organic chemistry forums and research publications. Its CAS number 2098122-47-3 serves as a unique identifier in chemical databases, ensuring accurate retrieval for patent applications and regulatory submissions. Given the growing emphasis on intellectual property in the pharmaceutical industry, this compound's distinct structure offers opportunities for novel drug candidates.

From an SEO perspective, queries such as "azetidine sulfonamide uses" and "CAS 2098122-47-3 supplier" reflect user interest in sourcing and applications. Additionally, the compound's relevance to fragment-based drug discovery (FBDD)—a trending methodology—makes it a frequent subject in scientific literature and conference presentations. Its potential synergy with AI-driven drug discovery tools further amplifies its appeal, as researchers explore computational chemistry to accelerate hit-to-lead processes.

In summary, N-(Azetidin-3-yl)butane-1-sulfonamide hydrochloride (CAS No. 2098122-47-3) represents a versatile scaffold with broad implications in drug development. Its structural features align with contemporary research priorities, such as targeted therapy and molecular optimization, ensuring its continued relevance in both academic and industrial settings. As the scientific community delves deeper into structure-activity relationships (SAR), this compound is poised to remain a focal point in innovative pharmaceutical research.